Cas no 1804754-10-6 (2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1804754-10-6
• MF: C₇H₃ClF₂N₂O₂S
• MW: 252.625725984573
• CID: 4848481
• Update Time: 2025-06-13

2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O2S/c8-15(13,14)5-1-2-12-4(3-11)6(5)7(9)10/h1-2,7H
• InChI Key： AQLUGFFFPGLJMW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN=C(C#N)C=1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 1.5
• Topological Polar Surface Area: 79.2

Additional information on 2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804754-10-6)

2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride, identified by the CAS number 1804754-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate, particularly in the synthesis of active pharmaceutical ingredients (APIs) and novel agrochemical agents. Its unique structural features, including a cyano group, a difluoromethyl substituent, and a sulfonyl chloride moiety, make it a valuable building block for further chemical modifications and functionalization.

The sulfonyl chloride functional group in this molecule is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, enabling the formation of sulfonamides, sulfonates, and other derivatives. These derivatives are widely used in medicinal chemistry due to their enhanced bioactivity and metabolic stability. The presence of the cyano group provides an additional site for further functionalization, allowing for the introduction of carboxylic acids, amides, or other pharmacophores. The difluoromethyl substituent is another key feature, known to improve lipophilicity and metabolic resistance in drug candidates, making it a desirable element in modern drug design.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The 2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride structure has been explored in several high-profile research studies aimed at identifying new therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the cyano and difluoromethyl groups is particularly effective in modulating enzyme activity, leading to potent inhibition of target proteins.

Moreover, the agrochemical industry has also benefited from the versatility of 2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms. This aligns with the global trend toward developing environmentally sustainable agrochemicals that minimize ecological impact.

The synthetic pathways for 2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride involve multi-step organic transformations that highlight its importance as an intermediate. One common synthetic route involves the reaction of 3-(difluoromethyl)pyridine with cyanating agents followed by sulfonylation using chlorosulfonic acid or equivalent reagents. These reactions require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making them more efficient and scalable for industrial applications.

From a computational chemistry perspective, the molecular structure of 2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic properties, reactivity patterns, and potential interactions with biological targets. Such computational analyses are crucial for guiding experimental design and optimizing drug-like properties.

The pharmacokinetic behavior of derivatives derived from 2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride has also been a focus of research. Studies indicate that the presence of the difluoromethyl group can significantly enhance oral bioavailability by improving lipid solubility. Additionally, metabolic stability studies have shown that this scaffold can withstand enzymatic degradation better than simpler analogs, leading to longer half-lives and improved therapeutic efficacy.

In conclusion,2-Cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804754-10-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride will undoubtedly remain at the forefront of chemical innovation.